Cas no 84682-18-8 (p-(Isopentyl)benzaldehyde)

• Product Name: p-(Isopentyl)benzaldehyde
• CAS No: 84682-18-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 725911
• PubChem ID: 3020040
• Update Time: 2024-03-01

p-(Isopentyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(3-methylbutyl)-
• 4-(3-methylbutyl)benzaldehyde
• p-(isopentyl)benzaldehyde
• p-(Isopentyl)benzaldehyde

• Inchi： 1S/C12H16O/c1-10(2)3-4-11-5-7-12(9-13)8-6-11/h5-10H,3-4H2,1-2H3
• InChI Key： HWVKHXKLEJRRJU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives